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Cat. No.: B1293684 Get Quote

Technical Guide: Physical Properties of 3,3-
Dimethylbutyryl Chloride
Abstract
This technical guide provides a focused examination of the key physical properties of 3,3-
Dimethylbutyryl chloride (also known as tert-butylacetyl chloride), a crucial reagent and

building block in organic synthesis, particularly within the pharmaceutical and agrochemical

industries. This document compiles and presents literature-reported values for its boiling point

and density. Furthermore, it outlines standardized, detailed experimental protocols for the

accurate determination of these properties, tailored to the compound's reactive nature. The

methodologies are presented to ensure reproducibility and precision in a laboratory setting.

Core Physical Properties
3,3-Dimethylbutyryl chloride is a colorless to light yellow liquid under standard conditions. It

is characterized by its reactivity, particularly its sensitivity to moisture, which necessitates

careful handling under anhydrous conditions. The primary physical constants, boiling point and

density, are critical for its purification by distillation and for various stoichiometric calculations in

reaction design.
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The following table summarizes the reported physical properties of 3,3-Dimethylbutyryl
chloride from various chemical data sources. The ranges provided reflect minor variations in

experimental conditions and measurement purity across different literature sources.

Physical
Property

Value
Temperatur
e (°C)

Pressure Notes Citations

Boiling Point 127 - 129 °C - Atmospheric

The most

commonly

cited range.

[1][2][3][4]

132 °C - Atmospheric [5]

129 - 130 °C - Atmospheric [6]

127 - 130 °C - Atmospheric

Composite

range from

multiple

sources.

[7][8]

Density 0.969 g/mL 25 °C - [1][2][3][4]

0.964 g/cm³ 20 °C - [6]

Specific

Gravity
0.97 20/20 °C -

Ratio of

density to

water at

20°C.

[5]

Experimental Protocols
The following sections detail the standard operating procedures for the experimental

determination of the boiling point and density of 3,3-Dimethylbutyryl chloride. Given the

compound's reactivity with water, all glassware must be oven-dried and all procedures must be

conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Determination of Boiling Point by Distillation
This method is suitable for determining the boiling point of a purified sample of the compound

at atmospheric pressure. The process relies on simple distillation, where the boiling point is the
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temperature at which the liquid and vapor phases are in equilibrium.

Apparatus:

Round-bottom flask (25 mL or 50 mL)

Distillation head (Claisen adapter) with a port for a thermometer

Liebig condenser

Receiving flask

Calibrated thermometer (-10 to 200 °C range)

Heating mantle with a magnetic stirrer and stir bar

Boiling chips or a magnetic stir bar

Inert gas source (Nitrogen or Argon) with a bubbler outlet

Procedure:

Setup: Assemble the distillation apparatus in a fume hood. Ensure all glassware is

thoroughly dried. The thermometer bulb should be positioned so that its top is level with the

bottom of the side-arm leading to the condenser.

Sample Preparation: Charge the round-bottom flask with 5-10 mL of 3,3-Dimethylbutyryl
chloride and add a few boiling chips or a magnetic stir bar.

Inert Atmosphere: Flush the apparatus with dry nitrogen or argon. Maintain a slight positive

pressure throughout the experiment, vented through a mineral oil bubbler.

Heating: Begin gentle heating of the flask using the heating mantle. If using a stir bar, ensure

moderate stirring is active.

Equilibrium: Heat the liquid until it boils and a steady reflux ring of condensate is observed

rising on the walls of the flask.
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Measurement: Continue heating until the vapor temperature stabilizes. Record the

temperature at which there is a constant drip of distillate from the condenser into the

receiving flask. This stable temperature is the observed boiling point.

Pressure Correction: Record the ambient atmospheric pressure from a laboratory barometer.

If the pressure deviates significantly from standard pressure (760 mmHg), the boiling point

may be corrected using a nomograph or the Clausius-Clapeyron relation.

Determination of Density by Pycnometer
The pycnometer method provides a highly accurate means of determining the density of a

liquid by precisely measuring the mass of a known volume.

Apparatus:

Gay-Lussac type pycnometer (specific gravity bottle) with a capillary stopper (e.g., 10 mL or

25 mL)

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Calibrated thermometer

Procedure:

Pycnometer Preparation: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and dry it completely in an oven. Allow it to cool to room temperature

in a desiccator.

Mass of Empty Pycnometer: Carefully weigh the dry, empty pycnometer with its stopper on

the analytical balance. Record this mass as m₁.

Pycnometer Calibration (Determination of Volume):

Fill the pycnometer with deionized, degassed water of a known temperature (e.g., 25.0

°C).
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Insert the stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature water bath set to the desired

temperature (e.g., 25.0 °C) for at least 20 minutes to allow for thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it. Record this mass as m₂.

Calculate the volume of the pycnometer (V) using the known density of water (ρwater) at

the measured temperature: V = (m₂ - m₁) / ρwater

Measurement with 3,3-Dimethylbutyryl Chloride:

Thoroughly dry the calibrated pycnometer.

In a fume hood and under an inert atmosphere (e.g., inside a glove box), fill the

pycnometer with 3,3-Dimethylbutyryl chloride.

Insert the stopper, allowing the excess liquid to expel.

Bring the filled pycnometer to the same equilibrium temperature as used for calibration

(25.0 °C) in the water bath.

Remove the pycnometer, carefully clean and dry the exterior, and weigh it. Record this

mass as m₃.

Density Calculation:

Calculate the mass of the 3,3-Dimethylbutyryl chloride (msample): msample = m₃ - m₁

Calculate the density of the sample (ρsample) at the specified temperature: ρsample =

msample / V

Visualization of Experimental Workflow
The logical flow for determining the physical properties of a chemical substance like 3,3-
Dimethylbutyryl chloride can be visualized as a structured workflow, from sample acquisition

to final data reporting.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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